Cas no 303793-63-7 (3-(2,4-dichlorophenoxy)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene)

• Product Name: 3-(2,4-dichlorophenoxy)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene
• CAS No: 303793-63-7
• MF: C₁₆H₁₂Cl₂N₂OS
• MW: 351.250280380249
• CID: 6074531
• PubChem ID: 2132981
• Update Time: 2025-07-02

3-(2,4-dichlorophenoxy)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorophenoxy)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene
• 4-(2,4-dichlorophenoxy)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
• 4-(2,4-dichlorophenoxy)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine
• Oprea1_732817
• 4-(2,4-dichlorophenoxy)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• AKOS001076772
• 303793-63-7
• Z31210085
• F0239-1029
• 3-(2,4-dichlorophenoxy)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraene

• Inchi： 1S/C16H12Cl2N2OS/c17-9-5-6-12(11(18)7-9)21-15-14-10-3-1-2-4-13(10)22-16(14)20-8-19-15/h5-8H,1-4H2
• InChI Key： WNBBVYNVXIXNAY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1=C2C(=NC=N1)SC1CCCCC=12)Cl

Computed Properties

• Exact Mass: 350.0047396g/mol
• Monoisotopic Mass: 350.0047396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 63.2Ų

Additional information on 3-(2,4-dichlorophenoxy)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene

Introduction to 3-(2,4-dichlorophenoxy)-8-thia-4,6-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),3,5-tetraene and Its Significance in Modern Chemical Research

The compound with the CAS number 303793-63-7, specifically named as 3-(2,4-dichlorophenoxy)-8-thia-4,6-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),3,5-tetraene, represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its tricyclic framework and functional groups, has garnered attention due to its potential applications in medicinal chemistry and drug discovery.

The tricyclic core of this compound introduces a unique set of stereochemical and electronic properties that are not commonly found in simpler linear or branched molecules. The presence of a sulfur atom at the 8-thia position further enhances its reactivity and binding affinity, making it a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in tricyclic compounds due to their ability to mimic the three-dimensional scaffolds of biologically active molecules. This structural motif is often associated with enhanced binding stability and improved pharmacokinetic profiles, which are critical factors in drug design. The 3-(2,4-dichlorophenoxy) substituent adds another layer of complexity, introducing halogen atoms that can participate in various chemical interactions, including hydrogen bonding and π-stacking interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a pharmaceutical intermediate. The combination of a tricyclic backbone with multiple reactive sites offers chemists a versatile platform for designing molecules with specific biological activities. For instance, the diazatricyclic structure can be engineered to target particular enzymes or receptors involved in metabolic pathways relevant to diseases such as cancer, inflammation, and neurodegeneration.

Recent studies have begun to explore the synthetic pathways for derivatives of this compound, aiming to optimize yield and purity while maintaining the desired structural integrity. Advances in catalytic methods and computational chemistry have enabled researchers to predict and design more efficient synthetic routes, reducing the environmental impact of production processes. This aligns with broader trends in green chemistry, where sustainability is increasingly prioritized alongside efficacy.

The biological activity of this compound has also been a focus of investigation. Preliminary studies suggest that derivatives of 3-(2,4-dichlorophenoxy)-8-thia-4,6-diazatricyclo7.4.0.0^2,7trideca-1(9),2(7),3,5-tetraene may exhibit properties such as kinase inhibition or modulation of ion channels. These activities are particularly relevant given the increasing understanding of how dysregulation of these processes contributes to various pathological conditions.

In conclusion, the compound with CAS number 303793-63-7 represents a significant advancement in the field of chemical biology and drug development. Its unique structural features and potential applications make it a valuable asset for researchers seeking to develop novel therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of pharmaceutical innovation.